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Cat. No.: B7820879

Eriochrome Black T: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eriochrome Black T (EBT) is a versatile aromatic compound, classified as an azo dye, that
serves as a crucial indicator in analytical chemistry. Its primary application lies in
complexometric titrations for the determination of metal ion concentrations, most notably in
assessing water hardness. This guide provides an in-depth exploration of the chemical
structure, physicochemical properties, and functional mechanisms of Eriochrome Black T.
Detailed experimental protocols for its use as an indicator are provided, alongside a summary
of its key quantitative parameters. Furthermore, this document elucidates the logical pathways
of its indicator function and experimental workflows through detailed diagrams.

Chemical Structure and Identification

Eriochrome Black T, systematically named sodium 1-(1-hydroxy-2-naphthylazo)-6-nitro-2-
naphthol-4-sulfonate, is an organic salt with a complex aromatic structure.[1] The molecule's
functionality is dictated by the presence of hydroxyl and azo groups, which are responsible for
its chelating and chromophoric properties.

Chemical Formula: C20H12N3NaO7S[1]
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Molecular Weight: 461.38 g/mol [1]
CAS Number: 1787-61-7[1]
Synonyms: Solochrome Black T, Mordant Black 11[2]

Physicochemical Properties

The physical and chemical properties of Eriochrome Black T are summarized in the table
below. These properties are fundamental to its application as an indicator in aqueous solutions.

Property Value Reference
Appearance Dark brown to black powder [3]
Solubility in Water 50 g/L (at 20 °C) [4]
Solubility in Ethanol Soluble [3]
pKai 6.3 [5]
pKaz 115 [1]
Absorption Maximum (Amax) 610-630 nm (at pH 10) [6]

Mechanism of Action as a Metal lon Indicator

Eriochrome Black T functions as an indicator by forming a colored complex with metal ions.
The color of the solution is dependent on whether the EBT molecule is in its free form or
complexed with a metal ion. This color change is sharp and distinct, making it an excellent
visual indicator for titrations.

pH Dependence

The color of Eriochrome Black T in solution is pH-dependent. In its protonated form at a pH
below 6.3, the solution appears purple-red.[5] Between a pH of 6.3 and 11.6, the solution is
blue, and above a pH of 11.6, it turns orange.[5] For its use as a metal ion indicator, the pH is
typically buffered to around 10 to ensure the blue color of the free indicator.[1][7]
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Complex Formation with Metal lons

In the presence of divalent metal ions such as magnesium (Mg?*) and calcium (Caz*),
Eriochrome Black T forms a wine-red colored complex.[8][9] The stability of this metal-EBT
complex is crucial for its function. During a complexometric titration with a chelating agent like
ethylenediaminetetraacetic acid (EDTA), the titrant forms a more stable complex with the metal
ions. As the concentration of free metal ions decreases, the equilibrium shifts, and the metal
ions are sequestered from the EBT complex. Once all the metal ions are complexed by the
EDTA, the EBT is released back into the solution in its free, blue-colored form, signaling the
endpoint of the titration.[8][10]

Complexes with Metal > Metal-EDTA Complex
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Metal-EBT Complex EDTA added Free EBT
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Caption: Mechanism of color change of Eriochrome Black T during EDTA titration.

Experimental Protocol: Determination of Water
Hardness

The following is a detailed protocol for the determination of total water hardness using a
complexometric titration with EDTA and Eriochrome Black T as the indicator.

Reagents and Materials

o Standard EDTA Solution (0.01 M): Dissolve 3.722 g of disodium EDTA dihydrate in distilled
water and dilute to 1 L in a volumetric flask.
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Ammonia Buffer Solution (pH 10): Dissolve 1.179 g of disodium EDTA dihydrate and 7.80 g
of magnesium sulfate heptahydrate in 67.5 mL of concentrated ammonium hydroxide and
570 mL of distilled water. Dilute to 1 L with distilled water.

Eriochrome Black T Indicator Solution: Dissolve 0.5 g of Eriochrome Black T in 100 mL of
triethanolamine or isopropanol.

Water Sample

Burette, Pipette, Conical Flask, and Magnetic Stirrer

Procedure

Pipette 50.0 mL of the water sample into a 250 mL conical flask.
Add 1-2 mL of the ammonia buffer solution to bring the pH to approximately 10.

Add 2-3 drops of the Eriochrome Black T indicator solution. The solution should turn wine-
red if hardness is present.

Titrate the solution with the standard 0.01 M EDTA solution from a burette with constant
stirring.

The endpoint is reached when the color of the solution changes from wine-red to a distinct
blue.[8]

Record the volume of EDTA solution used.

Repeat the titration at least two more times to ensure accuracy.

Calculation of Water Hardness
Total hardness as mg/L CaCOs = (V_EDTA x M_EDTA x 100.09 x 1000) / V_sample

Where:

V_EDTA = Volume of EDTA solution used (L)

M_EDTA = Molarity of EDTA solution (mol/L)
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e 100.09 = Molar mass of CaCOs ( g/mol )

e V_sample = Volume of water sample (mL)

Prepare Water Sample
(50 mL)

'

Add Ammonia Buffer
(pH 10)

'

Add EBT Indicator
(Solution turns wine-red)

'

Titrate with Standard EDTA

Endpoint Reached?
(Color changes to blue)

Record Volume of EDTA

l

Calculate Water Hardness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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